![molecular formula C8H8N4OS B2555789 2-({Thieno[2,3-d]pyrimidin-4-yl}amino)acetamide CAS No. 1094306-75-8](/img/structure/B2555789.png)
2-({Thieno[2,3-d]pyrimidin-4-yl}amino)acetamide
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Overview
Description
“2-({Thieno[2,3-d]pyrimidin-4-yl}amino)acetamide” is a derivative of thieno[3,2-d]pyrimidine . Thieno[3,2-d]pyrimidines represent an important class of chemical compounds with diverse biological activities . They are structural analogs of purines and are widely represented in medicinal chemistry .
Synthesis Analysis
The most common synthetic methods of thieno[3,2-d]pyrimidin-4-ones involve cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal . The synthesis of thienopyrimidine-4-one derivatives can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid .Chemical Reactions Analysis
The reaction of 3-amino-4-cyano-2-thiophenecarboxamides with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produced the β-keto amides. These were cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant .Physical And Chemical Properties Analysis
One of the derivatives, N-(3-(7-Cyano-4-oxo-6-(4-phenylpiperazin-1-yl)thieno[3,2-d]pyrimidin-3(4H)-yl)-4-methylphenyl)benzamide, was found to have a melting point of 179-180 °C .Scientific Research Applications
- Thieno[3,2-d]pyrimidines exhibit promising anticancer potential. Researchers have explored their effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanisms of action involve inhibition of key enzymes (e.g., dihydrofolate reductase) and interference with nucleotide synthesis pathways .
- Thieno[3,2-d]pyrimidines have been investigated as kinase inhibitors. These compounds can selectively target specific kinases involved in signaling pathways, making them valuable for drug development. Examples include inhibition of protein kinases like EGFR and VEGFR .
- Some thieno[3,2-d]pyrimidines exhibit anti-inflammatory properties. They modulate cytokine production, inhibit NF-κB activation, and suppress inflammatory responses. These effects make them potential candidates for treating inflammatory diseases .
- Researchers have explored thieno[3,2-d]pyrimidines as antiviral agents. These compounds show activity against RNA viruses, including influenza and HIV. Their mode of action involves interfering with viral replication .
- Thieno[3,2-d]pyrimidines have been studied for their neuroprotective properties. They may enhance neuronal survival, reduce oxidative stress, and modulate neurotransmitter systems. These features make them relevant in neurodegenerative disease research .
- Some thieno[3,2-d]pyrimidines exhibit antibacterial activity. Researchers have investigated their effects against Gram-positive and Gram-negative bacteria. These compounds may disrupt bacterial cell wall synthesis or inhibit essential enzymes .
Anticancer Properties
Kinase Inhibitors
Anti-Inflammatory Agents
Antiviral Activity
Neuroprotective Effects
Antibacterial Agents
Future Directions
Thieno[3,2-d]pyrimidines are an important class of chemical compounds with diverse biological activities and are widely represented in medicinal chemistry . Future research could focus on improving the potency and acceptable pharmacokinetics of thieno[3,2-d]pyrimidin-4-amines to warrant in vivo evaluation .
properties
IUPAC Name |
2-(thieno[2,3-d]pyrimidin-4-ylamino)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4OS/c9-6(13)3-10-7-5-1-2-14-8(5)12-4-11-7/h1-2,4H,3H2,(H2,9,13)(H,10,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBIGDXLHPQVEED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=NC=NC(=C21)NCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({Thieno[2,3-d]pyrimidin-4-yl}amino)acetamide |
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